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Compound of Interest

Compound Name: Dhfr-IN-15

Cat. No.: B12380812 Get Quote

Introduction
Dhfr-IN-15 is a potent inhibitor of dihydrofolate reductase (DHFR), an essential enzyme in the

folate metabolic pathway.[1] DHFR catalyzes the reduction of dihydrofolate (DHF) to

tetrahydrofolate (THF), a crucial cofactor for the synthesis of purines, thymidylate, and certain

amino acids like methionine and glycine.[2][3] By blocking this enzymatic activity, DHFR

inhibitors deplete the cellular pool of THF, which in turn disrupts DNA synthesis and repair,

ultimately leading to the cessation of cell growth and proliferation.[4] This mechanism makes

DHFR a significant target for the development of therapeutic agents against cancer and various

infectious diseases.[4][5]

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of Dhfr-IN-15 in dimethyl sulfoxide (DMSO). Adherence to this protocol is

crucial for ensuring the integrity, stability, and reliable performance of the compound in

downstream experimental assays.

Compound Data and Properties
Quantitative data for Dhfr-IN-15 is summarized in the table below. This information is critical for

accurate preparation of stock solutions.
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Property Value Reference

Compound Name Dhfr-IN-15 [1]

Target
Dihydrofolate Reductase

(DHFR)
[1]

Solvent Dimethyl Sulfoxide (DMSO) [1]

Storage (Powder) -20°C for up to 3 years [1]

Storage (in Solvent) -80°C for up to 1 year [1]

DHFR Signaling Pathway and Inhibition
The following diagram illustrates the role of DHFR in the folate pathway and the mechanism of

inhibition by Dhfr-IN-15.
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Caption: Inhibition of the DHFR enzyme by Dhfr-IN-15 blocks THF synthesis.

Experimental Protocol: Preparation of a 40 mg/mL
Stock Solution
This protocol details the steps to prepare a high-concentration stock solution of Dhfr-IN-15.

Materials and Equipment
Dhfr-IN-15 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or cryogenic vials

Pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol Workflow
The diagram below outlines the workflow for preparing the Dhfr-IN-15 stock solution.
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Start

1. Weigh Dhfr-IN-15
(e.g., 2 mg)

2. Add appropriate volume
of DMSO (e.g., 50 µL)

3. Dissolve the compound
(Vortex/Sonicate)

4. Aliquot into
cryogenic vials

5. Label aliquots clearly

6. Store at -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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